N-(2-fluorobenzyl)-3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical compound of interest is related to various synthesized compounds with a focus on receptor binding and potential biological activities. It falls within the class of compounds characterized by the presence of imidazo[1,5-a]pyridine, a versatile architecture for stable N-heterocyclic carbenes, and often includes fluorobenzyl and piperidine structures (Yang Fang-wei, 2013).
Synthesis Analysis
The synthesis of related compounds involves processes like reductive amination, amide hydrolysis, and N-alkylation. The process often starts from key precursors like pyrazolo[1,5-a]pyridine-2-carbaldehyde and 1-piperazinecarboxaldehyde (Yang Fang-wei, 2013).
Molecular Structure Analysis
The molecular structure of similar compounds is confirmed using techniques such as 1H NMR, 19F NMR, ESI-MS, and X-ray diffraction. These analyses provide detailed insights into the compound's architecture and conformations (Yu-Mei Qin et al., 2019).
Chemical Reactions and Properties
The chemical properties of such compounds are often studied through receptor binding assays to understand their affinity and potential biological activities. For instance, some compounds show potential as dopamine receptor ligands, indicating their relevance in neurological research (Yang Fang-wei, 2013).
Physical Properties Analysis
Physical properties like solubility, melting point, and crystalline structure can be derived from methods like X-ray diffraction and DFT calculations. These properties are crucial for understanding the compound's behavior in various environments (Yu-Mei Qin et al., 2019).
Chemical Properties Analysis
Chemical properties, including reactivity and stability, are influenced by the presence of functional groups like imidazo[1,5-a]pyridine and fluorobenzyl. These properties are critical for the compound's potential applications in chemical and pharmaceutical fields (M. Alcarazo et al., 2005).
properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-3-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24FN5O/c23-20-8-2-1-6-18(20)14-26-22(29)28-11-4-7-19(16-28)21-25-10-12-27(21)15-17-5-3-9-24-13-17/h1-3,5-6,8-10,12-13,19H,4,7,11,14-16H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGXPCEHLSIOWNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)NCC2=CC=CC=C2F)C3=NC=CN3CC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.